Cas no 1556125-18-8 (2-(aminomethyl)-1,1,1-trifluoro-2-methylbutane)

• Product Name: 2-(aminomethyl)-1,1,1-trifluoro-2-methylbutane
• CAS No: 1556125-18-8
• MF: C₆H₁₂F₃N
• MW: 155.161392211914
• CID: 5565712
• PubChem ID: 83826460
• Update Time: 2025-10-29

2-(aminomethyl)-1,1,1-trifluoro-2-methylbutane Chemical and Physical Properties

Names and Identifiers

• 1-Butanamine, 2-methyl-2-(trifluoromethyl)-
• 2-(aminomethyl)-1,1,1-trifluoro-2-methylbutane

• Inchi： 1S/C6H12F3N/c1-3-5(2,4-10)6(7,8)9/h3-4,10H2,1-2H3
• InChI Key： MLPBNHWDNKQYFR-UHFFFAOYSA-N
• SMILES： C(N)C(C)(C(F)(F)F)CC

Experimental Properties

• Density: 1.050±0.06 g/cm3(Predicted)
• Boiling Point: 106.9±40.0 °C(Predicted)
• pka: 8.27±0.10(Predicted)

Additional information on 2-(aminomethyl)-1,1,1-trifluoro-2-methylbutane

Comprehensive Guide to 2-(Aminomethyl)-1,1,1-trifluoro-2-methylbutane (CAS No. 1556125-18-8): Properties, Applications, and Market Insights

2-(Aminomethyl)-1,1,1-trifluoro-2-methylbutane (CAS No. 1556125-18-8) is a specialized fluorinated organic compound with a unique molecular structure. This compound, featuring both an aminomethyl group and a trifluoromethyl moiety, has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile building block. The presence of fluorine atoms enhances its lipophilicity and metabolic stability, making it particularly valuable in drug discovery programs targeting improved bioavailability.

The chemical industry has seen growing demand for fluorinated compounds like 2-(aminomethyl)-1,1,1-trifluoro-2-methylbutane, especially with the increasing focus on precision medicine and sustainable agriculture. Recent studies highlight how fluorinated molecules can improve the efficacy of active ingredients while reducing environmental impact. Researchers are particularly interested in how the trifluoromethyl group in this compound might influence binding affinity in biological systems, a hot topic in current medicinal chemistry discussions.

From a synthetic chemistry perspective, CAS 1556125-18-8 presents interesting challenges and opportunities. The compound's structure offers multiple sites for further functionalization, making it a potential key intermediate in multi-step syntheses. Pharmaceutical companies are exploring its use in developing novel CF3-containing drug candidates, especially for central nervous system targets where the lipophilic nature of fluorinated compounds can enhance blood-brain barrier penetration.

The agrochemical sector has also shown interest in 2-(aminomethyl)-1,1,1-trifluoro-2-methylbutane derivatives. With increasing regulatory pressure on traditional pesticides, there's a strong push for developing new active ingredients with improved selectivity and lower environmental persistence. The trifluoromethylated amine structure in this compound could potentially lead to novel modes of action against resistant pest strains, addressing one of the biggest challenges in modern agriculture.

Material science applications for 1556125-18-8 are emerging as well. The compound's unique combination of fluorine and nitrogen functionalities makes it interesting for developing specialty polymers with enhanced thermal stability and chemical resistance. Some researchers are investigating its potential as a monomer for fluorinated polyamides or as a modifier for surface properties in advanced coatings.

Market analysis indicates steady growth in demand for fluorinated building blocks like 2-(aminomethyl)-1,1,1-trifluoro-2-methylbutane. The global market for fluorochemicals is projected to expand significantly, driven by pharmaceutical innovation and specialty material development. Suppliers of CAS 1556125-18-8 are increasingly focusing on scalable synthesis routes to meet the growing needs of research institutions and industrial users while maintaining high purity standards.

Quality control aspects of 2-(aminomethyl)-1,1,1-trifluoro-2-methylbutane are crucial for its research applications. Analytical methods typically involve advanced techniques like LC-MS and NMR spectroscopy to verify purity and structural integrity. Storage recommendations usually emphasize protection from moisture and oxygen to maintain stability, with many suppliers offering the compound under inert atmosphere packaging for optimal preservation.

Recent patent literature reveals growing intellectual property activity around trifluoromethylated amine derivatives, with several applications mentioning compounds structurally related to 1556125-18-8. This reflects the compound's potential value in proprietary developments, particularly in therapeutic areas where fluorinated molecules show promise, such as neurological disorders and metabolic diseases.

Environmental and safety considerations for 2-(aminomethyl)-1,1,1-trifluoro-2-methylbutane follow standard laboratory chemical protocols. While not classified as highly hazardous, proper handling procedures including appropriate personal protective equipment are recommended. The compound's environmental fate and biodegradation pathways are subjects of ongoing research, particularly regarding the persistence of the CF3 group in ecological systems.

Future research directions for CAS 1556125-18-8 likely include exploration of its enantiomeric forms (if applicable), detailed pharmacokinetic studies of derived compounds, and development of greener synthetic routes. The pharmaceutical industry's continued interest in fluorinated compounds suggests sustained relevance for this chemical building block in drug discovery pipelines.

For researchers sourcing 2-(aminomethyl)-1,1,1-trifluoro-2-methylbutane, it's important to verify suppliers' certificates of analysis and consider scale-up capabilities if transitioning from discovery to development phases. Custom synthesis options are often available for modified versions of this scaffold, allowing for tailored solutions in specific research programs.

The unique properties of 1556125-18-8 make it a compound worth watching in both academic and industrial chemistry circles. Its combination of fluorine and nitrogen functionalities in a relatively compact structure offers numerous possibilities for innovation across multiple chemistry-driven industries, from life sciences to advanced materials.